Columbin
Columbin
Unii-kki91P85GE is a natural product found in Rehmannia glutinosa, Chasmanthera dependens, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
546-97-4
VCID:
VC21328472
InChI:
InChI=1S/C20H22O6/c1-18-9-14(11-5-8-24-10-11)25-16(21)12(18)3-6-19(2)15(18)13-4-7-20(19,23)17(22)26-13/h4-5,7-8,10,12-15,23H,3,6,9H2,1-2H3/t12-,13-,14-,15-,18+,19+,20+/m0/s1
SMILES:
CC12CCC3C(=O)OC(CC3(C1C4C=CC2(C(=O)O4)O)C)C5=COC=C5
Molecular Formula:
C20H22O6
Molecular Weight:
358.4 g/mol
Columbin
CAS No.: 546-97-4
VCID: VC21328472
Molecular Formula: C20H22O6
Molecular Weight: 358.4 g/mol
* For research use only. Not for human or veterinary use.
| Description | Unii-kki91P85GE is a natural product found in Rehmannia glutinosa, Chasmanthera dependens, and other organisms with data available. |
|---|---|
| CAS No. | 546-97-4 |
| Product Name | Columbin |
| Molecular Formula | C20H22O6 |
| Molecular Weight | 358.4 g/mol |
| IUPAC Name | (1S,2S,3S,5S,8R,11R,12S)-5-(furan-3-yl)-12-hydroxy-3,11-dimethyl-6,14-dioxatetracyclo[10.2.2.02,11.03,8]hexadec-15-ene-7,13-dione |
| Standard InChI | InChI=1S/C20H22O6/c1-18-9-14(11-5-8-24-10-11)25-16(21)12(18)3-6-19(2)15(18)13-4-7-20(19,23)17(22)26-13/h4-5,7-8,10,12-15,23H,3,6,9H2,1-2H3/t12-,13-,14-,15-,18+,19+,20+/m0/s1 |
| Standard InChIKey | AALLCALQGXXWNA-DURQJQQASA-N |
| Isomeric SMILES | C[C@@]12CC[C@H]3C(=O)O[C@@H](C[C@]3([C@@H]1[C@@H]4C=C[C@]2(C(=O)O4)O)C)C5=COC=C5 |
| SMILES | CC12CCC3C(=O)OC(CC3(C1C4C=CC2(C(=O)O4)O)C)C5=COC=C5 |
| Canonical SMILES | CC12CCC3C(=O)OC(CC3(C1C4C=CC2(C(=O)O4)O)C)C5=COC=C5 |
| Synonyms | 4-hydroxy-15,16-epoxycleroda-2,13(16),14-trieno-17,12-18,1-biscarbolactone columbin |
| PubChem Compound | 188289 |
| Last Modified | Aug 15 2023 |
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Molecular Mass Calculator
358.3842 g/mol